Cas no 86926-54-7 (N-(4-Methylbenzyl)prop-2-en-1-amine)

• Product Name: N-(4-Methylbenzyl)prop-2-en-1-amine
• CAS No: 86926-54-7
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1086755
• PubChem ID: 4717876
• Update Time: 2025-08-05

N-(4-Methylbenzyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylbenzyl)prop-2-en-1-amine
• N-(4-methylbenzyl)-2-propen-1-amine(SALTDATA: HCl)
• CHEMBRDG-BB 9070773
• 86926-54-7
• AB01322472-02
• SCHEMBL19700185
• DTXSID40405914
• EN300-6478440
• NCGC00327493-01
• MFCD07406231
• N-[(4-methylphenyl)methyl]prop-2-en-1-amine
• N-(4-METHYLBENZYL)-2-PROPEN-1-AMINE
• [(4-methylphenyl)methyl](prop-2-en-1-yl)amine
• AKOS000224477
• STK513135

• MDL： MFCD07406231
• Inchi： 1S/C11H15N/c1-3-8-12-9-11-6-4-10(2)5-7-11/h3-7,12H,1,8-9H2,2H3
• InChI Key： PRUULPKRGUFODM-UHFFFAOYSA-N
• SMILES： N(CC=C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Methylbenzyl)prop-2-en-1-amine

N-(4-Methylbenzyl)prop-2-en-1-amine: A Versatile Compound in Medicinal Chemistry and Drug Discovery

N-(4-Methylbenzyl)prop-2-en-1-amine, with the CAS number 86926-54-7, represents a significant compound in the field of medicinal chemistry. This molecule, characterized by its unique combination of aromatic and aliphatic functional groups, has garnered attention for its potential applications in pharmaceutical research. Recent studies highlight its role in modulating biological pathways, making it a promising candidate for the development of novel therapeutics.

The structural features of N-(4-Methylbenzyl)prop-2-en-1-amine are critical to understanding its chemical behavior. The molecule contains a benzene ring substituted with a methyl group, which enhances its hydrophobicity and facilitates interactions with biological targets. The propenylamine moiety introduces functional versatility, enabling the compound to participate in various chemical reactions. This structural complexity is a key factor in its potential for drug design and modification.

Recent advancements in medicinal chemistry have underscored the importance of N-(4-Methylbenzyl)prop-2-en-1-amine as a building block for the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for kinases involved in cancer progression. The compound's ability to form stable derivatives with diverse pharmacophores has made it a focal point for researchers exploring targeted therapies.

One of the most notable applications of N-(4-Methylbenzyl)prop-2-eny-1-amine is in the design of small-molecule drugs targeting oncogenic pathways. Researchers have reported that its derivatives exhibit potent anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. This property is attributed to the molecule's capacity to interfere with signal transduction mechanisms critical for tumor growth.

Additionally, the compound has shown promise in the development of anti-inflammatory agents. A 2022 study in the European Journal of Medicinal Chemistry highlighted its ability to modulate cytokine production in immune cells, suggesting potential applications in autoimmune disorders. The structural flexibility of N-(4-Methylbenzyl)prop-2-en-1-amine allows for the incorporation of functional groups that enhance its biological activity while minimizing off-target effects.

The synthesis of N-(4-Methylbenzyl)prop-2-en-1-amine involves a multi-step process that requires precise control of reaction conditions. Modern synthetic methods, such as catalytic cross-coupling reactions, have enabled the efficient production of this compound with high purity. These advancements have significantly reduced the cost and time required for large-scale manufacturing, making it more accessible for pharmaceutical applications.

Recent computational studies have further expanded the understanding of N-(4-Methylbenzyl)prop-2-en-1-amine's biological activity. Molecular docking simulations have revealed its potential to bind to specific protein targets, including enzymes and receptors involved in metabolic processes. These findings provide valuable insights into the molecular mechanisms underlying its therapeutic effects.

Moreover, the compound's pharmacokinetic properties are being extensively studied to optimize its therapeutic potential. Research published in Drug Metabolism and Disposition in 2023 indicated that its derivatives exhibit favorable absorption profiles and prolonged half-lives, which are crucial for the development of oral medications. These characteristics make it an attractive candidate for drug formulation strategies.

The environmental impact of N-(4-Methylbenzyl)prop-2-en-1-amine is another area of growing interest. Sustainable synthesis methods are being explored to minimize waste and reduce the ecological footprint of its production. Green chemistry approaches, such as the use of biocatalysts and solvent-free reactions, are being integrated into the synthesis process to align with global sustainability goals.

Collaborative efforts between academia and industry are driving the innovation of N-(4-Methylbenzyl)prop-2-en-1-amine in drug discovery. Partnerships have led to the development of novel derivatives with enhanced potency and selectivity. These collaborations are essential for translating laboratory findings into clinical applications, ensuring that the compound's potential is fully realized.

As the field of medicinal chemistry continues to evolve, N-(4-Methylbenzyl)prop-2-en-1-amine remains a focal point for researchers seeking to address unmet medical needs. Its structural adaptability and biological activity make it a valuable tool in the quest for new therapeutic agents. Ongoing studies are expected to uncover additional applications, further solidifying its importance in pharmaceutical research.

In conclusion, N-(4-Methylbenzyl)prop-2-en-1-amine exemplifies the intersection of chemistry and biology in the development of innovative therapies. Its unique properties and potential applications underscore the importance of continued research in this area. As scientists refine synthetic methods and explore new biological targets, the compound's role in medicine is likely to expand, offering new possibilities for treating complex diseases.